N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide

• IUPAC Name: N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C22H23NO4S/c1-17-9-11-19(12-10-17)23(16-18-7-5-4-6-8-18)28(24,25)20-13-14-21(26-2)22(15-20)27-3/h4-15H,16H2,1-3H3
• InChI Key: OYSIAFYMTNTEDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC=CC=C2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23NO4S
• Molecular Weight: 397.5 g/mol

Description

N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide is a complex organic compound with a molecular formula of C22H23NO4S This compound is characterized by the presence of benzyl, dimethoxy, and methylphenyl groups attached to a benzenesulfonamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide typically involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with N-benzyl-N-(4-methylphenyl)amine. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methylphenyl)-3,4-dimethoxybenzenesulfonamide
• N-benzyl-3,4-dimethoxybenzenesulfonamide
• N-(4-methylphenyl)benzenesulfonamide

Uniqueness

N-benzyl-3,4-dimethoxy-N-(4-methylphenyl)benzenesulfonamide is unique due to the presence of both benzyl and methylphenyl groups, which can enhance its chemical reactivity and biological activity compared to similar compounds. The combination of these functional groups can also influence the compound’s solubility, stability, and overall pharmacokinetic properties.